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Compound of Interest

Compound Name: Tetradecyltrichlorosilane

Cat. No.: B091274 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper laboratory-scale disposal of Tetradecyltrichlorosilane. Adherence to these procedures

is critical for ensuring the safety of laboratory personnel and minimizing environmental impact.

Tetradecyltrichlorosilane is a corrosive and water-reactive compound, demanding careful

handling and a controlled, multi-step disposal process.

Core Safety and Handling Precautions
Tetradecyltrichlorosilane reacts violently with water and other protic solvents, releasing large

amounts of toxic and corrosive hydrogen chloride (HCl) gas.[1] This reaction is highly

exothermic and can cause dangerous pressure buildup in a closed system. The compound

itself is corrosive and can cause severe skin burns and eye damage.[2][3][4] Therefore, all

handling and disposal operations must be conducted within a certified chemical fume hood

while wearing appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a full-face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A flame-retardant lab coat and closed-toe shoes.
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Respiratory Protection: Ensure work is done in a well-ventilated fume hood. For

emergencies, have a respirator with an appropriate acid gas cartridge available.[4]

Quantitative Data: Physicochemical Properties
The following table summarizes key quantitative data for Tetradecyltrichlorosilane (CAS:

18402-22-7), crucial for understanding its behavior and handling requirements.

Property Value Source(s)

Molecular Formula C₁₄H₂₉Cl₃Si [2]

Molecular Weight 331.82 g/mol [2][5][6]

Appearance Transparent Liquid [7]

Density ~1.006 g/cm³ [2][5][8]

Boiling Point 315.8 °C @ 760 mmHg [2][5][7]

Flash Point 156.5 °C [2][5][7]

Vapor Pressure 0.000794 mmHg @ 25 °C [2]

Hydrolytic Sensitivity
Reacts rapidly with moisture,

water, and protic solvents.
[8]

Experimental Protocol: Laboratory-Scale Disposal
This protocol details the step-by-step methodology for the safe quenching and neutralization of

small quantities (typically <100 mL) of residual or waste Tetradecyltrichlorosilane. For larger

quantities, contact your institution's Environmental Health & Safety (EH&S) department for

professional disposal, as incineration is often required.[9]

Pre-Disposal Checklist & Material Preparation
Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly.

Assemble PPE: Don all required personal protective equipment.

Prepare Quenching & Neutralization Station:
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Place a large three-necked, round-bottom flask equipped with a magnetic stir bar, an

addition funnel, and a gas outlet connected to a bubbler inside the fume hood. The flask

should be at least 10 times the volume of the silane to be quenched.

Prepare a cooling bath (ice/water) large enough to accommodate the reaction flask.

Quenching Solvent: Have a supply of isopropanol or another secondary alcohol ready.

Neutralizing Agent: Prepare a saturated aqueous solution of sodium bicarbonate

(NaHCO₃) or a dilute (~5%) solution of sodium hydroxide (NaOH).

Verification Tools: Have pH indicator strips ready.

Step-by-Step Disposal Procedure
Part 1: Quenching the Reactive Silane

The goal of this stage is to slowly react the tetradecyltrichlorosilane with a less reactive

alcohol (isopropanol) to manage the exothermic reaction before introducing water.

Dilution: Dilute the waste tetradecyltrichlorosilane by adding it to an equal volume of an

inert, high-boiling solvent (e.g., toluene or hexane) in the reaction flask. This helps to

dissipate heat.

Cooling: Place the flask in the ice/water bath and begin stirring. Allow the solution to cool to

approximately 0 °C.

Slow Addition of Alcohol: Fill the addition funnel with isopropanol. Add the isopropanol

dropwise to the stirred, cooled silane solution. A vigorous reaction with the evolution of HCl

gas is expected.

Control the Reaction Rate: Carefully control the addition rate of the isopropanol to keep the

reaction from becoming too vigorous. If the fuming or temperature increases significantly,

stop the addition and allow the reaction to subside before continuing.

Complete the Quench: Continue adding isopropanol until gas evolution ceases upon

addition. Once the initial vigorous reaction is complete, slowly add a 1:1 mixture of
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isopropanol/water, followed by the slow addition of water to ensure all reactive chlorosilane

has been hydrolyzed.

Part 2: Neutralization of Acidic Byproducts

The quenched solution is now highly acidic due to the formation of hydrochloric acid. This

acidity must be neutralized before final disposal.

Prepare for Neutralization: While keeping the solution cool in the ice bath, fill a clean addition

funnel with the prepared sodium bicarbonate or dilute sodium hydroxide solution.

Slow Addition of Base: Slowly add the basic solution to the stirred, acidic mixture. Carbon

dioxide will be evolved if using sodium bicarbonate. Control the addition rate to manage the

foaming and temperature.

Monitor pH: Periodically stop the addition and check the pH of the aqueous layer using a pH

strip.

Achieve Neutrality: Continue adding the base until the pH of the solution is neutral (between

6.0 and 8.0).

Final Stirring: Once neutralized, remove the ice bath and allow the mixture to stir at room

temperature for at least one hour to ensure the reaction is complete.

Part 3: Final Waste Disposal

Containerize: Transfer the neutralized, biphasic solution into a properly labeled hazardous

waste container. The label should include all components of the final mixture (e.g., water,

toluene, isopropanol, sodium chloride, polysiloxanes).

Contact EH&S: Arrange for pickup and disposal of the hazardous waste container through

your institution's EH&S department. Do not pour the final solution down the drain.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of tetradecyltrichlorosilane.
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Start: Tetradecyltrichlorosilane
for Disposal

Assemble Materials & Don PPE:
- Fume Hood

- Goggles & Face Shield
- Resistant Gloves

- Lab Coat

Step 1: Quenching
(Controlled Hydrolysis)

- Dilute with Toluene
- Cool to 0 °C

- Add Isopropanol dropwise
- Add Water dropwise

Step 2: Neutralization

- Keep solution cool
- Slowly add NaHCO₃ solution

After gas evolution ceases

Step 3: Verification

- Check pH with strips

Step 4: Final Disposal

- Transfer to labeled
  hazardous waste container
- Contact EH&S for pickup

pH is 6.0 - 8.0

Add More Base

pH < 6.0

End: Safe Disposal
Complete

Click to download full resolution via product page

Caption: Workflow for the safe quenching and neutralization of Tetradecyltrichlorosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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